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Compound of Interest

Compound Name: Dihydroactinidiolide

Cat. No.: B099750 Get Quote

This document provides comprehensive guidance on the safe and compliant disposal of

Dihydroactinidiolide, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical due to the chemical's acute toxicity.

Immediate Safety and Handling Precautions
Before handling Dihydroactinidiolide, it is imperative to consult the Safety Data Sheet (SDS)

and be fully aware of its hazards.

Hazard Classification: Dihydroactinidiolide is classified as acutely toxic and is fatal if

swallowed.[1][2] The Globally Harmonized System (GHS) designates it with the "Danger"

pictogram.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles or glasses as described by OSHA, and a lab coat.[3] In case

of insufficient ventilation, use a NIOSH/MSHA or European Standard EN 149 approved

respirator.[3]

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood.[3] A safety shower and eye wash station must be readily accessible.[3]

Environmental Precautions: Prevent the chemical from entering soil, surface water, or drains.

[3] All wastewater containing this substance must be collected for treatment.[3]
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Chemical and Physical Properties
A summary of key quantitative data for Dihydroactinidiolide is provided below. This

information is crucial for safe handling and determining appropriate disposal containers and

methods.

Property Value Source

CAS Number 17092-92-1 [2][3][4]

Molecular Formula C₁₁H₁₆O₂ [2][3][4]

Molar Mass 180.24 g/mol [1][2][4]

Appearance Clear, colorless liquid [1]

Solubility
Insoluble in water; Soluble in

ethanol and nonpolar solvents
[1][2]

GHS Hazard Code H300 [1]

GHS Hazard Statement Fatal if swallowed [1]

Step-by-Step Disposal Protocol
The disposal of Dihydroactinidiolide is regulated by the Environmental Protection Agency

(EPA) under the Resource Conservation and Recovery Act (RCRA).[5][6] Therefore, it must be

managed as hazardous waste. Under no circumstances should this chemical be disposed of

down the sink or in regular trash.[5][7]

Methodology 1: Disposal of Bulk Quantities and
Contaminated Materials
This protocol applies to unused Dihydroactinidiolide, reaction mixtures, and materials

significantly contaminated with the substance.

Waste Identification: Any material containing Dihydroactinidiolide that is no longer intended

for use is considered a hazardous waste.[8][9]

Container Selection:
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Use a chemically compatible container with a secure, leak-proof lid. Plastic containers are

often preferred over glass to minimize the risk of breakage.[5]

Ensure the container is in good condition, free from rust or leaks.[8]

Waste Collection:

Carefully transfer the Dihydroactinidiolide waste into the designated hazardous waste

container.

Do not mix with incompatible waste streams. Segregate waste based on chemical

properties (e.g., flammables, corrosives).[8]

Labeling:

As soon as waste is added, affix a hazardous waste tag provided by your institution's

Environmental Health and Safety (EHS) department.[5][9]

The label must include the words "Hazardous Waste," the full chemical name

"Dihydroactinidiolide," and the quantity.[5] Do not use abbreviations or chemical

formulas.[5]

Fill in all other required information, such as the date of generation, the principal

investigator's name, and the laboratory location.[5]

Storage:

Keep the waste container tightly closed except when adding waste.[8]

Store the container in a designated, secure hazardous waste accumulation area, with

secondary containment to catch any potential leaks.[9]

Final Disposal:

Arrange for pickup through your institution's EHS hazardous waste program.[5][9]

The recommended disposal method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and exhaust air
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scrubber.[3] This final step will be handled by the certified hazardous waste disposal

company.

Methodology 2: Decontamination and Disposal of Empty
Containers
Containers that held Dihydroactinidiolide are considered hazardous until properly

decontaminated.

Triple Rinsing:

Since Dihydroactinidiolide is a toxic chemical, the empty container must be triple-rinsed.

[8][9]

Use a solvent capable of dissolving the chemical, such as ethanol or another compatible

nonpolar solvent.[1][2][8]

Each rinse should use an amount of solvent equal to about 5-10% of the container's

volume.[9]

Rinsate Collection:

Crucially, all solvent rinsate must be collected and managed as hazardous waste.[8][9]

Pour the rinsate into your designated Dihydroactinidiolide or organic solvent hazardous

waste container.

Final Container Disposal:

After triple-rinsing and air-drying, deface or remove the original chemical label.[9]

The decontaminated container can now be disposed of in the regular trash or glassware

waste, as per institutional policy.[8][9]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Dihydroactinidiolide waste.
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Dihydroactinidiolide Waste Generated

Bulk Quantity or Container Residue?

1. Consult Institutional EHS
Guidelines & SDS
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(e.g., Ethanol)
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Sealed Container

3. Affix 'Hazardous Waste' Label

4. Store in Designated Secure Area
with Secondary Containment

5. Arrange Pickup by EHS for
Chemical Incineration

2. Collect Rinsate as
Hazardous Waste

3. Dispose of Decontaminated
Container in Trash/Glass Waste

Add to bulk
waste container
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Caption: Logical workflow for the safe disposal of Dihydroactinidiolide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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